Cas no 16271-33-3 (2,4-Dichlorobenzenesulfonyl chloride)

• Product Name: 2,4-Dichlorobenzenesulfonyl chloride
• CAS No: 16271-33-3
• MF: C₆H₃Cl₃O₂S
• MW: 245.51081776619
• MDL: MFCD00052712
• CID: 50380
• PubChem ID: 24878842
• Update Time: 2025-04-18

2,4-Dichlorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-benzenesulfonyl chloride
• 2,4-Dichlorobenzenesulphonyl chloride
• 2,4-Dichlorobenzene-1-sulfonyl chloride
• 2,4-Dichlorobenzenesulfonyl chloride
• 3-(2-chlorophenyl)-1-(4-hydroxyphenyl)-2-propen-1-one
• 2,4,5-TRIMETHYLOXAZOLE
• 2,4-Dichlorobenzenesulfenyl chloride
• 2,4-dichlorobenzenosulfonyl chloride
• 2,4-dichlorophenylsulfonyl chloride
• 2,4-diclorobenzenesulfonyl chloride
• Benzenesulfonyl chloride,2,4-dichloro
• Benzenesulfonyl chloride, 2,4-dichloro-
• 2,4-Dichlorobenzenesulfonylchloride
• FDTPBIKNYWQLAE-UHFFFAOYSA-N
• 2,4-Dichlorobenzenesulphonylchloride
• (2,4-dichlorophenyl)chlorosulfone
• PubChem5115
• KSC180M0F
• O
• 2,4dichlorobenzenesulfonyl chloride
• BRN 2806192
• 2,4-dichlorobenzene sulfonyl chloride
• AKOS002678447
• MFCD00052712
• 2,4-dichlorophenylsulphonyl chloride
• 2,4-dicloro benzenesulfonylchloride
• 4-11-00-00132 (Beilstein Handbook Reference)
• Z401601344
• 2,4-Dichlorobenzenesulfonyl chloride, 97%
• 2,4 dichlorobenzenesulfonyl chloride
• EN300-182514
• 16271-33-3
• SCHEMBL444929
• 2,4-dichloro benzenesulfonylchloride
• 2,4-dichloro benzene sulfonyl chloride
• CS-W014125
• DTXSID40167444
• D4037
• PD130820
• AM62506
• 2,4 dichloro benzenesulfonyl chloride
• 2,4-dichlorobenzenesufonyl chloride
• J-009968
• FT-0610043
• 2,4 Dichloro-benzenesulfonyl chloride
• A3620
• DB-019907
• DTXCID0089935
• BBL018085
• STK897843
• ALBB-013527

• MDL： MFCD00052712
• Inchi： 1S/C6H3Cl3O2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H
• InChI Key： FDTPBIKNYWQLAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(=O)(=O)Cl)Cl
• BRN： 2806192

Computed Properties

• Exact Mass: 243.89200
• Monoisotopic Mass: 243.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.636
• Melting Point: 55-58 °C (lit.)
• Boiling Point: 114-115°C/0.1mm
• Flash Point: 140.3±23.7 °C
• Refractive Index: 1.581
• PSA: 42.52000
• LogP: 4.00170
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2,4-Dichlorobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：DB8927500
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides